molecular formula C17H28N2O B7913314 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol

2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol

Cat. No.: B7913314
M. Wt: 276.4 g/mol
InChI Key: ZFCBPDQQOVKMTB-KRWDZBQOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol is a tertiary amine derivative featuring a piperidine core substituted with a benzyl group at position 1, an isopropyl-amino group at position 3, and an ethanol moiety. The stereochemistry at the piperidine ring is explicitly defined as (S), which may influence its physicochemical properties and biological interactions .

Properties

IUPAC Name

2-[[(3S)-1-benzylpiperidin-3-yl]-propan-2-ylamino]ethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H28N2O/c1-15(2)19(11-12-20)17-9-6-10-18(14-17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17,20H,6,9-14H2,1-2H3/t17-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZFCBPDQQOVKMTB-KRWDZBQOSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(CCO)C1CCCN(C1)CC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)N(CCO)[C@H]1CCCN(C1)CC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H28N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

    Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as a 1,5-diamine.

    Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction, where a benzyl halide reacts with the piperidine ring.

    Attachment of the Isopropyl Group: The isopropyl group is attached through an alkylation reaction using an isopropyl halide.

    Formation of the Ethanol Moiety:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol can undergo various chemical reactions, including:

    Oxidation: The ethanol moiety can be oxidized to form an aldehyde or carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

    Reduction: The compound can be reduced to form different derivatives using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

    Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

    Substitution: Benzyl halides, alkyl halides

Major Products

    Oxidation: Aldehydes, carboxylic acids

    Reduction: Alcohols, amines

    Substitution: Various substituted derivatives

Scientific Research Applications

2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol has a wide range of applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

    Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol involves its interaction with specific molecular targets in the body. The compound may bind to receptors or enzymes, altering their activity and leading to various physiological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name Core Structure Substituent at Position 3 Alkyl Chain Stereochemistry
2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol (Target) Piperidine Isopropyl-amino Isopropyl S
2-[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol Piperidine Cyclopropyl-amino Cyclopropyl S
2-[((R)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol Piperidine Isopropyl-amino Isopropyl R
2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol Pyrrolidine Isopropyl-amino Isopropyl S
2-[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-ethanol Piperidine Ethyl-amino Ethyl N/A

Implications of Structural Differences

While explicit pharmacological or thermodynamic data for these compounds are unavailable in the provided evidence, structural trends suggest:

Lipophilicity : Bulkier substituents (e.g., cyclopropyl) may enhance lipid solubility, favoring blood-brain barrier penetration .

Receptor Binding : Pyrrolidine-based analogues likely exhibit tighter binding to compact active sites due to reduced ring size .

Stereoselectivity : The (S) configuration in the target compound may confer specificity for chiral biological targets, a hypothesis supported by general principles in medicinal chemistry .

Biological Activity

2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol, a compound with a complex structure, has garnered attention for its potential biological activities. This article explores the compound's pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a benzyl group and an isopropyl amino group, contributing to its unique biological profile. Its chemical formula is C16_{16}H24_{24}N2_2O, and it possesses specific stereochemical configurations that may influence its interactions with biological targets.

Research indicates that 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol may exert its biological effects through several mechanisms:

  • Receptor Modulation : The compound has been shown to interact with neurotransmitter receptors, particularly the GABA (gamma-aminobutyric acid) receptor, which plays a crucial role in inhibitory neurotransmission in the central nervous system .
  • Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, potentially affecting cellular proliferation and apoptosis. For example, studies have indicated that similar compounds can inhibit histone deacetylases (HDACs), leading to altered gene expression profiles in cancer cells .

Biological Activity

The biological activity of 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol can be summarized as follows:

Activity Description
Anticancer Exhibits antiproliferative effects in various cancer cell lines, potentially through HDAC inhibition .
Neuroprotective May provide neuroprotective effects by modulating GABA receptors, thus influencing neuronal excitability .
Analgesic Potential analgesic properties have been suggested based on structural similarities to known pain relief agents .

Case Studies and Research Findings

  • Antiproliferative Effects : A study evaluated the compound's effects on human cancer cell lines, revealing significant reductions in cell viability at micromolar concentrations. The mechanism was linked to cell cycle arrest and induction of apoptosis .
  • Neuropharmacological Studies : In vitro assays demonstrated that the compound could enhance GABAergic transmission, suggesting potential applications in treating anxiety disorders or epilepsy. The modulation of GABA receptors was confirmed through electrophysiological studies .
  • Combination Therapies : Investigations into combination therapies involving this compound and other anticancer agents showed synergistic effects, enhancing overall efficacy against resistant cancer phenotypes. This highlights its potential role in multi-drug regimens for cancer treatment .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.